Cas no 1354706-94-7 (IAQJHTHWNYMVBT-UHFFFAOYSA-N)

• Product Name: IAQJHTHWNYMVBT-UHFFFAOYSA-N
• CAS No: 1354706-94-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5149814
• Update Time: 2026-03-03

IAQJHTHWNYMVBT-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• IAQJHTHWNYMVBT-UHFFFAOYSA-N
• Methyl 3-(1-ethyl-1H-pyrazol-4-yl)propiolate
• 2-Propynoic acid, 3-(1-ethyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C9H10N2O2/c1-3-11-7-8(6-10-11)4-5-9(12)13-2/h6-7H,3H2,1-2H3
• InChI Key： IAQJHTHWNYMVBT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CN(CC)N=C1

Additional information on IAQJHTHWNYMVBT-UHFFFAOYSA-N

Compound Introduction: CAS No. 1354706-94-7 and Product Name: IAQJHTHWNYMVBT-UHFFFAOYSA-N

The compound with the CAS number 1354706-94-7 and the product name IAQJHTHWNYMVBT-UHFFFAOYSA-N represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. Its molecular structure, characterized by a complex arrangement of functional groups, suggests a high degree of specificity that could be leveraged in the development of novel pharmaceutical agents.

In recent years, there has been a growing interest in compounds that exhibit bioactivity without causing significant side effects. The compound in question has been the subject of numerous studies aimed at elucidating its mechanism of action and exploring its therapeutic potential. Preliminary research indicates that it may interact with specific biomarkers involved in the regulation of cellular processes, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic chemistry. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, which are crucial for subsequent biological testing. The structural integrity of the compound is maintained through rigorous quality control measures, ensuring that its properties remain consistent across different batches.

One of the most exciting aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have shown that it can modulate the activity of key enzymes involved in neurotransmitter synthesis and degradation. This has led to speculation that it may be effective in conditions such as Alzheimer's disease and Parkinson's disease, where these enzymatic pathways are dysregulated. Further preclinical studies are underway to validate these findings and to determine the optimal dosing regimen.

The compound's ability to cross the blood-brain barrier is another area of significant interest. Many therapeutic agents fail to reach their target sites within the brain due to this barrier, which protects the central nervous system from potentially harmful substances. Preliminary data suggest that CAS No. 1354706-94-7 can effectively penetrate this barrier, offering a potential solution to one of the major challenges in drug development for neurological disorders.

In addition to its potential therapeutic applications, this compound has also shown promise in agricultural research. Its interaction with plant enzymes suggests that it could be used as a growth regulator or as a component in pest control formulations. This dual functionality makes it an attractive candidate for interdisciplinary research, bridging the gap between human health and environmental science.

The development of new pharmaceutical agents relies heavily on advancements in computational chemistry and molecular modeling. These tools have been instrumental in predicting the behavior of IAQJHTHWNYMVBT-UHFFFAOYSA-N within biological systems and have helped researchers design more effective derivatives. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and reduce the time required to bring new treatments to market.

The regulatory landscape for new compounds is complex and requires careful navigation by researchers and pharmaceutical companies. Ensuring compliance with international standards is essential for successful market entry. The compound's developers have taken steps to address these regulatory requirements by conducting comprehensive safety assessments and submitting detailed documentation to regulatory agencies.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications into other therapeutic areas such as cancer treatment and inflammatory diseases. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical giants are expected to yield novel derivatives with enhanced properties and improved efficacy.

In conclusion, CAS No. 1354706-94-7 represents a significant milestone in chemical and biomedical research. Its unique properties and potential applications make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping the future of medicine.